Cas no 727713-86-2 (N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide)

• Product Name: N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide
• CAS No: 727713-86-2
• MF: C₂₆H₂₂ClN₃O₄
• MW: 475.923585414886
• CID: 5454134
• PubChem ID: 6050189
• Update Time: 2025-07-10

N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 727713-86-2
• EN300-26598144
• (E)-3-[4-(4-tert-butylphenoxy)-3-nitrophenyl]-N-(4-chlorophenyl)-2-cyanoprop-2-enamide
• Z44310372
• 3-[4-(4-tert-butylphenoxy)-3-nitrophenyl]-N-(4-chlorophenyl)-2-cyanoprop-2-enamide
• N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide

• Inchi： 1S/C26H22ClN3O4/c1-26(2,3)19-5-11-22(12-6-19)34-24-13-4-17(15-23(24)30(32)33)14-18(16-28)25(31)29-21-9-7-20(27)8-10-21/h4-15H,1-3H3,(H,29,31)
• InChI Key： NEUXZZRQDOJJAL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1=CC=C(OC2=CC=C(C(C)(C)C)C=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 475.1298839g/mol
• Monoisotopic Mass: 475.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.2±55.0 °C(Predicted)
• pka: 9.85±0.70(Predicted)

Additional information on N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide

Comprehensive Analysis of N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide (CAS 727713-86-2)

The compound N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide (CAS 727713-86-2) is a highly specialized organic molecule with a unique structural configuration. Its complex name reflects the presence of multiple functional groups, including a chlorophenyl moiety, a cyano group, and a nitrophenyl unit, which contribute to its distinct chemical properties. Researchers and industry professionals often seek information on this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the most frequently asked questions about N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide revolves around its synthesis and reactivity. The compound's tert-butylphenoxy and nitro groups make it a versatile intermediate in organic synthesis. Recent studies have explored its role in the development of novel heterocyclic compounds, which are of significant interest in drug discovery. Additionally, its cyanoacrylate backbone has been investigated for applications in polymer chemistry, particularly in the design of high-performance adhesives and coatings.

In the context of current trends, the demand for sustainable chemistry and green synthesis methods has led to increased scrutiny of compounds like 727713-86-2. Researchers are exploring eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched by professionals in the field. Furthermore, the compound's potential as a bioactive scaffold has garnered attention, with studies investigating its interactions with biological targets.

The structural complexity of N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide also makes it a subject of interest in computational chemistry. Advanced molecular modeling techniques, such as density functional theory (DFT), are employed to predict its electronic properties and reactivity. These insights are invaluable for designing derivatives with enhanced performance in specific applications. The integration of AI-driven drug discovery tools has further accelerated research on this compound, enabling rapid virtual screening and optimization.

From an industrial perspective, the scalability of CAS 727713-86-2 production is a critical consideration. Manufacturers are investing in continuous flow chemistry to improve yield and purity while reducing costs. This approach is particularly relevant given the growing emphasis on process intensification in chemical manufacturing. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are essential to ensure consistency in batch-to-batch production.

In summary, N-(4-Chlorophenyl)-2-cyano-3-[4-[4-(1,1-dimethylethyl)phenoxy]-3-nitrophenyl]-2-propenamide represents a fascinating case study in modern chemistry. Its multifaceted applications, coupled with ongoing advancements in synthesis and characterization, make it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in materials science and medicinal chemistry.